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Compound of Interest

Compound Name: 5-Sulfonicotinic acid

Cat. No.: B1302950 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 5-Sulfonicotinic acid was not located. The

following information is compiled from data on structurally related sulfonic acids and general

chemical safety principles. Researchers and drug development professionals should handle

this compound with caution and perform a thorough risk assessment before use.

Introduction
5-Sulfonicotinic acid, also known as 5-sulfo-3-pyridinecarboxylic acid, is an aromatic sulfonic

acid derivative of pyridine.[1] It is characterized by a pyridine ring functionalized with both a

carboxylic acid and a sulfonic acid group, which contribute to its acidic nature and solubility in

water.[1][2] This compound is typically a white to off-white solid and is highly soluble in polar

solvents.[1] Its chemical structure and properties suggest its potential use in pharmaceutical

synthesis and as a reagent in organic chemistry.[1]

Hazard Identification and Classification
While a specific GHS classification for 5-Sulfonicotinic acid is not available, related sulfonic

acids are classified with significant hazards. Based on data for similar compounds, 5-
Sulfonicotinic acid should be treated as a hazardous substance.

Anticipated Hazards:

Skin Corrosion/Irritation: Sulfonic acids are often corrosive and can cause severe skin burns.

[3][4][5][6][7]
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Serious Eye Damage/Irritation: Direct contact can cause serious eye damage.[3][4][6][7]

Acute Toxicity (Oral): Some sulfonic acids are harmful if swallowed.[3][7]

Respiratory Irritation: Inhalation of dusts may cause respiratory irritation.[8]

GHS Label Elements (Presumed):

Pictograms:

Corrosion

Health Hazard

Signal Word: Danger[3]

Hazard Statements (Anticipated):

H314: Causes severe skin burns and eye damage.[3][4][5]

H302: Harmful if swallowed.[3][7]

H335: May cause respiratory irritation.[8]

Precautionary Statements (Recommended):

P260: Do not breathe dusts or mists.[4]

P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[3][4][6]

[7][9]

P301 + P330 + P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[3][4]

P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated

clothing. Rinse skin with water/ shower.[3]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[3]
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Physical and Chemical Properties
A comprehensive experimental determination of the physical and chemical properties of 5-
Sulfonicotinic acid is not available in the public domain. The table below summarizes

available information.

Property Value Source

Molecular Formula C6H5NO5S [1][10]

Molecular Weight 203.17 g/mol [10]

Appearance White to off-white solid [1]

Solubility Highly soluble in polar solvents [1]

For comparison, physical and chemical data for related sulfonic acids are presented below.

Table 1: Physical and Chemical Properties of Related Sulfonic Acids

Property Ethanesulfonic acid Sulfanilic acid

Melting Point -17 °C > 300 °C

Boiling Point 123 °C @ 0.01 hPa
Decomposes below boiling

point

Density 1.35 g/mL at 25 °C Not Available

log Pow -4 -2.298

Source: Sigma-Aldrich Safety Data Sheets[3]

Handling and Storage
Given the anticipated hazards, stringent safety precautions should be followed when handling

5-Sulfonicotinic acid.

Engineering Controls:
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Work in a well-ventilated area, preferably in a chemical fume hood.[5][11]

Ensure eyewash stations and emergency showers are readily accessible.[12]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.[4][9]

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and protective clothing to

prevent skin contact.[4][9]

Respiratory Protection: If dust is generated, use a NIOSH/MSHA approved respirator.[12]

Handling Procedures:

Avoid generating dust.[4][5][11]

Do not breathe dust or mists.[4][6][12]

Wash hands thoroughly after handling.[3][6]

Do not eat, drink, or smoke in the laboratory.[3][5][6]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]

Store away from incompatible materials such as strong oxidizing agents and bases.[7]

Store in a corrosives-compatible area.[5][11]

First-Aid Measures
In case of exposure, follow these first-aid procedures and seek immediate medical attention.

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Immediately call

a poison center or doctor.[3][4]
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In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse skin with

plenty of water for at least 15 minutes. Call a physician immediately.[3][4][5]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. Immediately call an ophthalmologist.[3][4]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Call a physician immediately.[3][4][5]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment. Avoid breathing dust and contact with the substance.[3][11]

Environmental Precautions: Prevent the product from entering drains.[3]

Methods for Cleaning Up: Sweep up the spilled solid, avoiding dust generation, and place it

in a suitable, closed container for disposal.[4][11]

Disposal Considerations
Dispose of 5-Sulfonicotinic acid and its containers in accordance with local, regional, and

national regulations. Do not allow the product to enter drains or waterways.[3]

Toxicological Information
No specific toxicological data for 5-Sulfonicotinic acid was found. The table below presents

data for related compounds.

Table 2: Acute Toxicity Data for Related Sulfonic Acids
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Compound Route Species Value Guideline

Ethanesulfonic

acid
Oral Rat

LD50: 300 -

2,000 mg/kg

OECD Test

Guideline 423

Sulfanilic acid Oral Rat
LD50: > 2,000

mg/kg

OECD Test

Guideline 423

Sulfanilic acid Dermal Rat
LD50: > 2,000

mg/kg

OECD Test

Guideline 402

Source: Sigma-Aldrich Safety Data Sheets[3]

Likely Health Effects:

Inhalation: May cause irritation to the respiratory tract.[3]

Skin: Causes severe skin burns.[3]

Eyes: Causes serious eye damage.[3]

Ingestion: Harmful if swallowed. May cause burns to the mouth, throat, and stomach.[3]

Logical Workflow for Chemical Handling
The following diagram illustrates a logical workflow for the safe handling of a chemical with

presumed hazards like 5-Sulfonicotinic acid.
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Caption: Logical workflow for safe chemical handling.

This guide provides a starting point for the safe handling of 5-Sulfonicotinic acid. It is

imperative for all users to consult with their institution's safety office and conduct a thorough
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risk assessment before commencing any work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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